1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine

• IUPAC Name: 1-(3-chlorophenyl)-4-[(4-chlorophenyl)methyl]piperazine
• InChI: InChI=1S/C17H18Cl2N2/c18-15-6-4-14(5-7-15)13-20-8-10-21(11-9-20)17-3-1-2-16(19)12-17/h1-7,12H,8-11,13H2
• InChI Key: NRUGHPPPRHEEFU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)C3=CC(=CC=C3)Cl
• Molecular Formula: C17H18Cl2N2
• Molecular Weight: 321.2 g/mol

Description

1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine, also known as mCPP, is a psychoactive drug that belongs to the class of piperazine derivatives. It was first synthesized in the 1970s and has been used in scientific research to study various aspects of the central nervous system. In

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine involves its binding to the 5-HT2A and 5-HT2C receptors, which leads to the activation of intracellular signaling pathways. This activation results in the release of neurotransmitters such as dopamine, norepinephrine, and serotonin, which are involved in the regulation of mood, appetite, and sleep.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine depend on the dosage and route of administration. At low doses, it has been found to increase the release of serotonin and dopamine, leading to feelings of euphoria and increased energy. At higher doses, it can cause anxiety, agitation, and hallucinations. It has also been found to increase heart rate and blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine in lab experiments is its ability to selectively activate the 5-HT2A and 5-HT2C receptors, which allows for the study of their specific effects on the central nervous system. However, its psychoactive properties can also be a limitation, as it can interfere with the interpretation of results and cause safety concerns.

Future Directions

For the study of 1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine include further investigation of its effects on other receptors and neurotransmitters, as well as its potential therapeutic applications.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-4-(3-chlorophenyl)piperazine involves the reaction of 1-(4-chlorobenzyl)piperazine with 3-chlorophenylacetonitrile in the presence of a base. The resulting product is then purified through crystallization or chromatography. The purity of the final product is essential for its use in scientific research.

Scientific Research Applications

MCPP has been used in scientific research to study various aspects of the central nervous system, including its effects on serotonin receptors. It has been found to be an agonist of the 5-HT2A and 5-HT2C receptors, which are involved in the regulation of mood, appetite, and sleep. MCPP has also been used to study the effects of psychoactive drugs on the brain and behavior.